(2S,4R)-tert-butyl 4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidine-1-carboxylate

• IUPAC Name: tert-butyl (2S,4R)-4-hydroxy-2-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methylcarbamoyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C21H27N3O4S/c1-13-18(29-12-23-13)15-7-5-14(6-8-15)10-22-19(26)17-9-16(25)11-24(17)20(27)28-21(2,3)4/h5-8,12,16-17,25H,9-11H2,1-4H3,(H,22,26)/t16-,17+/m1/s1
• InChI Key: VIZXDTKPCYVSLL-SJORKVTESA-N
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)OC(C)(C)C)O
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)[C@@H]3C[C@H](CN3C(=O)OC(C)(C)C)O
• Molecular Formula: C21H27N3O4S
• Molecular Weight: 417.5 g/mol
• CAS No.: 1448191-54-5

Description

(2S,4R)-tert-butyl 4-hydroxy-2-((4-(4-methylthiazol-5-yl)benzyl)carbamoyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C21H27N3O4S and its molecular weight is 417.52. The purity is usually 95%.
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Scientific Research Applications

• All-cis Trisubstituted Pyrrolidin-2-one Synthesis : The compound is an example of an all-cis trisubstituted pyrrolidin-2-one, which is significant in crystallography and chemical structure analysis. This application is important for understanding molecular configurations and interactions in complex organic compounds (Weber et al., 1995).

• Influenza Neuraminidase Inhibition : It serves as a core structure in the synthesis of potent inhibitors of influenza neuraminidase, a key enzyme in the pathogenesis of influenza. The design and synthesis of these inhibitors utilize the pyrrolidine core for effective interaction with the enzyme's active site (Wang et al., 2001).

• Key Intermediate in Azasugars Synthesis : The compound acts as a key intermediate in the synthesis of pyrrolidine azasugars, which have potential applications in medicinal chemistry and drug design. This showcases its versatility as a building block in complex organic synthesis (Huang Pei-qiang, 2011).

• Dipeptidyl Peptidase-4 Inhibitor Metabolism Study : It has been used in studies investigating the metabolism of novel dipeptidyl peptidase-4 inhibitors, which are important in the treatment of type 2 diabetes. Understanding the metabolic pathways of these inhibitors can lead to improved drug designs (Yoo et al., 2008).

• Enantioselective Synthesis for CCR2 Antagonists : The compound is utilized in the enantioselective synthesis of intermediates for CCR2 antagonists. CCR2 is a chemokine receptor that plays a significant role in inflammatory responses, making this synthesis relevant for developing anti-inflammatory drugs (Campbell et al., 2009).